1h-Benzimidazole-2-propanenitrile
Overview
Description
1H-Benzimidazole-2-propanenitrile , also known as 2-(1H-benzimidazol-2-yl)propanenitrile , is a nitrogenous heterocyclic compound. It consists of a benzene ring fused with a five-membered imidazole ring. This structural motif places it within the class of benzimidazole derivatives, which have garnered significant interest among medicinal chemists due to their diverse pharmacological activities .
Synthesis Analysis
The synthetic methods for obtaining 1H-Benzimidazole-2-propanenitrile involve the condensation of appropriate precursors. Researchers have explored various routes, including cyclization reactions, nucleophilic substitutions, and multicomponent reactions. The synthesis typically starts from commercially available starting materials, making it accessible for further exploration .
Molecular Structure Analysis
The optimized geometrical structure of 1H-Benzimidazole-2-propanenitrile has been investigated theoretically. Quantum chemical calculations using the B3LYP/6-311++G(d,p) basis set provide insights into its electronic properties, vibrational features, and bond lengths. These analyses contribute to understanding its stability and reactivity .
Chemical Reactions Analysis
1H-Benzimidazole-2-propanenitrile participates in various chemical reactions. These include nucleophilic additions, cyclizations, and transformations of the nitrile group. Exploring its reactivity with different reagents and catalysts can lead to the discovery of novel derivatives with enhanced bioactivity .
Physical And Chemical Properties Analysis
Mechanism of Action
properties
IUPAC Name |
3-(1H-benzimidazol-2-yl)propanenitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9N3/c11-7-3-6-10-12-8-4-1-2-5-9(8)13-10/h1-2,4-5H,3,6H2,(H,12,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CKPCDTRDHYFHLI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)NC(=N2)CCC#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9N3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10484190 |
Source
|
| Record name | 1h-benzimidazole-2-propanenitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10484190 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
171.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1h-Benzimidazole-2-propanenitrile | |
CAS RN |
51100-82-4 |
Source
|
| Record name | 1h-benzimidazole-2-propanenitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10484190 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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